Cas no 135875-11-5 (8-Chloro-2,3,4,5-tetrahydro-1H-benzo[4,5]imidazo[1,2-d][1,4]diazepine)

• Product Name: 8-Chloro-2,3,4,5-tetrahydro-1H-benzo[4,5]imidazo[1,2-d][1,4]diazepine
• CAS No: 135875-11-5
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• CID: 842922
• Update Time: 2026-04-29

8-Chloro-2,3,4,5-tetrahydro-1H-benzo[4,5]imidazo[1,2-d][1,4]diazepine Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-2,3,4,5-tetrahydro-1H-benzo[4,5]imidazo[1,2-d][1,4]diazepine
• 1H-[1,4]Diazepino[1,7-a]benzimidazole, 8-chloro-2,3,4,5-tetrahydro-
• 8-Chloro-2,3,4,5-tetrahydro-1H-[1,4]diazepino[1,7-a]benzimidazole

• Inchi： InChI=1S/C11H12ClN3/c12-8-1-2-10-9(7-8)14-11-3-4-13-5-6-15(10)11/h1-2,7,13H,3-6H2
• InChI Key： TUQCFGVWQPJWRV-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1Cl)N=C3CCNCCN23

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0

Additional information on 8-Chloro-2,3,4,5-tetrahydro-1H-benzo[4,5]imidazo[1,2-d][1,4]diazepine

8-Chloro-2,3,4,5-tetrahydro-1H-benzo[4,5]imidazo[1,2-d][1,4]diazepine (CAS No. 135875-11-5): A Comprehensive Overview

8-Chloro-2,3,4,5-tetrahydro-1H-benzo[4,5]imidazo[1,2-d][1,4]diazepine (CAS No. 135875-11-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzodiazepines and is characterized by its complex heterocyclic framework. The presence of a chlorine atom at the 8-position and the tetrahydro configuration contribute to its distinct chemical and biological properties.

The 8-chloro substitution in the molecule plays a crucial role in modulating its pharmacological profile. Recent studies have shown that this substitution can enhance the compound's affinity for specific receptors, making it a promising candidate for various therapeutic applications. The tetrahydro configuration further stabilizes the molecule, enhancing its bioavailability and metabolic stability.

In the context of medicinal chemistry, 8-Chloro-2,3,4,5-tetrahydro-1H-benzo[4,5]imidazo[1,2-d][1,4]diazepine has been extensively studied for its potential as an anxiolytic and anticonvulsant agent. Its structural similarity to other benzodiazepines suggests that it may interact with the GABA-A receptor complex, which is a key target for treating anxiety disorders and epilepsy. However, the unique chloro substitution and tetrahydro configuration may confer additional benefits or distinct mechanisms of action compared to traditional benzodiazepines.

Recent advancements in computational chemistry have provided valuable insights into the molecular dynamics and binding interactions of 8-Chloro-2,3,4,5-tetrahydro-1H-benzo[4,5]imidazo[1,2-d][1,4]diazepine. Molecular docking studies have demonstrated that this compound can form stable complexes with GABA-A receptors, with high binding affinities. These findings are supported by experimental data from in vitro assays and animal models.

One of the key areas of research involving 8-Chloro-2,3,4,5-tetrahydro-1H-benzo[4,5]imidazo[1,2-d][1,4]diazepine is its potential as a neuroprotective agent. Studies have shown that this compound can exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. This property makes it a promising candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Furthermore, 8-Chloro-2,3,4,5-tetrahydro-1H-benzo[4,5]imidazo[1,2-d][1,4]diazepine has been evaluated for its analgesic properties. Preclinical studies have demonstrated that it can effectively reduce pain sensitivity in animal models of neuropathic pain. The mechanism behind this analgesic effect is thought to involve modulation of nociceptive pathways and inhibition of pro-inflammatory cytokines.

The safety profile of 8-Chloro-2,3,4,5-tetrahydro-1H-benzo[4,5]imidazo[1,2-d][1,4]diazepine is another important aspect of its development as a therapeutic agent. Toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses. However, like other benzodiazepines, it may cause side effects such as drowsiness and impaired motor coordination at higher doses. Ongoing research aims to optimize the dosing regimen to maximize therapeutic benefits while minimizing adverse effects.

In conclusion, 8-Chloro-2,3,4,5-tetrahydro-1H-benzo[4,5]imidazo[1,2-d][1，4]diazepine (CAS No. 135875-11-5) represents a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Continued research and clinical trials will be essential to fully elucidate its mechanisms of action and evaluate its safety and efficacy in human subjects.